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Compound of Interest

Compound Name: 3-Cyano-4-methylpyridine

Cat. No.: B043246 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and characterization

of 4-methylnicotinonitrile, a valuable pyridine-based intermediate in pharmaceutical and

agrochemical research. This document details a feasible synthetic pathway, outlines precise

experimental protocols, and presents the expected analytical data for the final compound.

Synthesis of 4-Methylnicotinonitrile
The most common and effective method for the synthesis of 4-methylnicotinonitrile is the

dehydration of 4-methylnicotinamide. This precursor can be synthesized from commercially

available 4-methylnicotinic acid. The overall synthetic scheme is a two-step process: amidation

of 4-methylnicotinic acid followed by dehydration of the resulting amide.

Synthetic Pathway Overview
The logical workflow for the synthesis of 4-methylnicotinonitrile is depicted below.
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Step 1: Amidation
Step 2: Dehydration

4-Methylnicotinic Acid 4-Methylnicotinoyl Chloride
Activation

Thionyl Chloride (SOCl₂) Ammonia (NH₃)

4-Methylnicotinamide
Amination

4-Methylnicotinamide

Phosphorus Pentoxide (P₂O₅)

4-Methylnicotinonitrile

Dehydration
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Purification and Initial Analysis

Spectroscopic Analysis

Data Interpretation and Confirmation

Crude Product

Recrystallization/Distillation

Pure 4-Methylnicotinonitrile

¹H NMR ¹³C NMR FT-IR Spectroscopy Mass Spectrometry

Structural Elucidation Purity Assessment

Final Compound Confirmation
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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